Cas no 1111096-19-5 (2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester)

2,6-Difluoro-4-methoxyphenylboronic acid pinacol ester is a high-purity boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its structure features two fluorine substituents at the ortho positions and a methoxy group at the para position, which enhances its electronic properties and stability. The pinacol ester group improves handling characteristics by protecting the boronic acid moiety from protodeboronation and hydrolysis. This compound exhibits excellent reactivity with various aryl halides, making it valuable in pharmaceutical and agrochemical synthesis. Its sterically hindered design minimizes side reactions, while the electron-withdrawing fluorine atoms facilitate oxidative addition in palladium-catalyzed couplings. The crystalline solid form ensures consistent performance in demanding synthetic applications.

2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester structure

1111096-19-5 structure

Product Name:2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester

CAS No:1111096-19-5

MF:C₁₃H₁₇BF₂O₃

MW:270.080091238022

MDL:MFCD12405359

CID:4680248

PubChem ID:56973151

Update Time:2025-07-02

2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

- 2-(2,6-DIFLUORO-4-METHOXYPHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- 2,6-Difluoro-4-methoxyphenylboronic acid pinacol ester
- BXICLURBOWTZED-UHFFFAOYSA-N
- MFCD12405359
- DTXSID101149874
- BS-51083
- (2,6-Difluoro-4-methoxyphenyl)boronic Acid pinacol ester
- EN300-3256274
- SCHEMBL2524790
- 1111096-19-5
- 2-(2,6-difluoro-4-methoxy-phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- CS-0088589
- AKOS017550464
- AT16083
- Z1336745230
- 2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester
- MDL： MFCD12405359
- Inchi： 1S/C13H17BF2O3/c1-12(2)13(3,4)19-14(18-12)11-9(15)6-8(17-5)7-10(11)16/h6-7H,1-5H3
- InChI Key： BXICLURBOWTZED-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1B1OC(C)(C)C(C)(C)O1)F)OC

Computed Properties

Exact Mass: 270.1238809g/mol
Monoisotopic Mass: 270.1238809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7

2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB517424-1 g	2,6-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	1111096-19-5		1g	€126.60	2023-04-17
abcr	AB517424-5 g	2,6-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	1111096-19-5		5g	€283.00	2023-04-17
abcr	AB517424-10 g	2,6-Difluoro-4-methoxyphenylboronic acid pinacol ester	1111096-19-5		10g	€1,258.40	2023-01-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D886779-1g	2,6-Difluoro-4-methoxyphenylboronic acid pinacol ester	1111096-19-5	98%	1g	415.80	2021-05-17
Chemenu	CM204928-5g	2-(2,6-Difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-19-5	95+%	5g	$164	2023-02-03
eNovation Chemicals LLC	Y1226781-5g	2-(2,6-difluoro-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1111096-19-5	95%	5g	$500	2024-06-03
TRC	D485308-2.5g	2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester	1111096-19-5		2.5g	$ 50.00	2022-06-05
TRC	D485308-5g	2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester	1111096-19-5		5g	$ 65.00	2022-06-05
TRC	D485308-25g	2,6-Difluoro-4-methoxyphenylboronic Acid Pinacol Ester	1111096-19-5		25g	$ 80.00	2022-06-05
abcr	AB517424-250 mg	2,6-Difluoro-4-methoxyphenylboronic acid pinacol ester; .	1111096-19-5		250MG	€89.30	2023-04-17